Cas no 1259285-57-8 (Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- N-(4-methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
- N-[(4-methoxyphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 1259285-57-8
- D93874
- AKOS037644884
- AS-55462
-
- MDL: MFCD31916439
- Inchi: 1S/C20H26BNO3/c1-19(2)20(3,4)25-21(24-19)16-8-10-17(11-9-16)22-14-15-6-12-18(23-5)13-7-15/h6-13,22H,14H2,1-5H3
- InChI Key: DRUMVUSGZFPTKM-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)NCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 339.2005739 g/mol
- Monoisotopic Mass: 339.2005739 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.7
- Molecular Weight: 339.2
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D754201-250mg |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 250mg |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | D754201-1g |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 1g |
$345 | 2024-06-06 | |
| Aaron | AR01EIMO-250mg |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 250mg |
$139.00 | 2025-02-10 | |
| Aaron | AR01EIMO-1g |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 1g |
$347.00 | 2025-02-10 | |
| 1PlusChem | 1P01EIEC-250mg |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 250mg |
$169.00 | 2024-07-09 | |
| 1PlusChem | 1P01EIEC-1g |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 1g |
$353.00 | 2024-07-09 | |
| A2B Chem LLC | AX55844-250mg |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 250mg |
$164.00 | 2024-04-20 | |
| A2B Chem LLC | AX55844-1g |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- |
1259285-57-8 | 95% | 1g |
$395.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1796600-250mg |
N-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1259285-57-8 | 95% | 250mg |
¥1090.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1796600-1g |
N-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1259285-57-8 | 95% | 1g |
¥2754.00 | 2024-08-09 |
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] and Its Significance in Modern Chemical Research
Compounds with the chemical identity CAS no. 1259285-57-8 and the product name Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] represent a fascinating intersection of organic chemistry and pharmaceutical innovation. These molecules have garnered significant attention in recent years due to their unique structural features and potential applications in drug discovery and material science. The compound's architecture, featuring a benzene ring substituted with a methoxy group and an N-substituent linked to a phenyl ring bearing a boronic ester moiety, makes it a versatile intermediate in synthetic chemistry.
The boronic ester component, specifically the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, is particularly noteworthy. This protecting group is widely used in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The stability and reactivity of this boronic ester make it an invaluable tool for constructing complex molecular frameworks. Recent advancements in the field have demonstrated its utility in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.
In the realm of pharmaceutical research, the compound's derivatives have shown promise as intermediates for developing novel therapeutic agents. The methoxy group on the benzene ring can be readily modified through various chemical transformations, allowing for the exploration of diverse pharmacophores. For instance, researchers have utilized this compound to synthesize analogs of known drugs with enhanced bioavailability or improved target specificity. The phenyl ring's boronic ester functionality provides a handle for further functionalization via transition-metal-catalyzed reactions, enabling the creation of intricate molecular structures.
The significance of this compound is further underscored by its role in developing advanced materials. Boronic esters are known for their ability to participate in reversible covalent bonding interactions, making them suitable for creating dynamic materials such as polymers and hydrogels. These materials have applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. The unique properties of Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] make it a valuable building block for designing such innovative materials.
Recent studies have also explored the compound's potential in catalysis. The presence of both electron-donating and electron-withdrawing groups on its structure allows it to act as a ligand in various catalytic systems. For example, it has been investigated as a component in palladium-catalyzed reactions aimed at constructing carbon-carbon bonds. The efficiency and selectivity of these reactions are crucial for the synthesis of complex organic molecules used in pharmaceuticals and agrochemicals.
The compound's versatility extends to its application in flow chemistry systems. Modern synthetic methodologies often involve continuous flow processes to improve scalability and safety. The use of CAS no. 1259285-57-8 as an intermediate in flow reactors has enabled researchers to achieve higher yields and purities compared to traditional batch processing methods. This approach aligns with the growing trend toward sustainable chemistry practices.
In conclusion, Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] represents a cornerstone molecule in contemporary chemical research. Its unique structural features and functional groups make it indispensable in pharmaceutical synthesis and material science applications. As research continues to uncover new methodologies and applications for this compound and its derivatives,its importance is likely to grow even further。
1259285-57-8 (Benzenemethanamine, 4-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)